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Compound of Interest

Compound Name: 3-Hydroxy-5-nitrobenzoic acid

Cat. No.: B184562

Essential Safety and Handling Guide for 3-
Hydroxy-5-nitrobenzoic Acid

This guide provides comprehensive safety protocols, operational procedures, and disposal
plans for the handling of 3-Hydroxy-5-nitrobenzoic acid. Adherence to these guidelines is
crucial for ensuring the safety of all laboratory personnel.

Hazard Identification and Quantitative Data

3-Hydroxy-5-nitrobenzoic acid is a combustible solid that can be harmful if swallowed and
may cause skin, eye, and respiratory irritation.[1][2] A summary of its key properties is provided
below.
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Property Value
Molecular Formula C7HsNOs
Molecular Weight 183.12 g/mol
Appearance Solid

Melting Point 190-195 °C

Hazard Classifications

Acute Toxicity 4 (Oral), Skin Irritant 2, Eye
Irritant 2, Specific Target Organ Toxicity - Single

Exposure 3 (Respiratory system)

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes
skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

[1](2]

Precautionary Statements

P261, P264, P270, P301 + P312, P302 + P352,
P305 + P351 + P338

Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to minimize exposure risk. The following table

outlines the required PPE for handling 3-Hydroxy-5-nitrobenzoic acid.
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] Specifications and Best
Body Part Protection .
Practices

Nitrile or butyl rubber gloves
are recommended. Inspect
) ) gloves for any signs of
Hands Chemical-resistant gloves ]
degradation before use and
change them immediately if

contamination occurs.[3][4]

Wear chemical safety goggles

that comply with OSHA 29

CFR 1910.133 or European

] Standard EN166.[4][5][6] A

Eyes/Face Safety goggles and face shield ) )

face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.[7]

A full-length, buttoned
laboratory coat is required.[7]
For tasks with a higher risk of
Body Laboratory coat ) )
splashes, a chemical-resistant
apron should be worn over the

lab coat.

A respirator is necessary if

dust generation is likely and
. NIOSH/MSHA-approved ] ]
Respiratory icat work is not being conducted
respirator
P within a chemical fume hood.

[3][5]

Operational Plan: Step-by-Step Handling
Procedures

A systematic workflow is essential for minimizing the risks associated with handling 3-Hydroxy-
5-nitrobenzoic acid.
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3.1. Preparation and Engineering Controls:

e Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified
chemical fume hood, especially when dust may be generated.[3][5]

o Eyewash & Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible and in close proximity to the workstation.[3][6]

e PPE Inspection: Before initiating any work, thoroughly inspect all PPE for any signs of
damage or degradation. Do not use compromised equipment.[3]

3.2. Chemical Handling:

e Weighing: To minimize dust generation, weigh the chemical in a fume hood or a ventilated
balance enclosure.

o Personal Hygiene: Wash hands thoroughly after handling is complete and before leaving the
work area.[3][4] Do not eat, drink, or smoke in the designated work area.[3]

3.3. Spill Response:

o Small Spills: For minor spills, and while wearing appropriate PPE, carefully sweep up the
material, avoiding dust generation, and place it into a suitable, sealed container for disposal.

[4][5]

o Large Spills: In the event of a large spill, evacuate the immediate area and notify the
appropriate safety personnel.[7]

Disposal Plan

Proper disposal of 3-Hydroxy-5-nitrobenzoic acid and contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of unused or waste 3-Hydroxy-5-nitrobenzoic acid in a clearly
labeled, sealed container as hazardous waste. Do not mix it with other waste streams.[7]

» Contaminated Materials: Any disposable items, such as gloves, absorbent pads, and
weighing paper that are contaminated with the chemical, should be placed in a designated
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solid waste container.[7]

o Container Labeling: All waste containers must be clearly labeled with the full chemical name,
"3-Hydroxy-5-nitrobenzoic acid," and appropriate hazard warnings (e.g., "lrritant").[7]

Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 3-Hydroxy-5-

nitrobenzoic acid.
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Caption: Workflow for handling 3-Hydroxy-5-nitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1
2
3
o 4.
5
6
7

. merckmillipore.com [merckmillipore.com]
. lobachemie.com [lobachemie.com]

. benchchem.com [benchchem.com]

southwest.tn.edu [southwest.tn.edu]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. westliberty.edu [westliberty.edu]

. benchchem.com [benchchem.com]

« To cite this document: BenchChem. [Personal protective equipment for handling 3-Hydroxy-
5-nitrobenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184562#personal-protective-equipment-for-handling-
3-hydroxy-5-nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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